Cas no 261763-31-9 (1-(2,6-difluoro-3-methylphenyl)ethan-1-one)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)ethan-1-one
• CAS No: 261763-31-9
• MF: C₉H₈F₂O
• MW: 170.156029701233
• MDL: MFCD01631339
• CID: 92614
• PubChem ID: 2774132
• Update Time: 2025-06-13

1-(2,6-difluoro-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',6'-Difluoro-3'-methylacetophenone
• 2,6-DIFLUORO-3-METHYLACETOPHENONE
• 1-acetyl-2,6-difluoro-3-methylbenzene
• AC1MCNZH
• ACMC-20al2p
• CTK5J9462
• SureCN697516
• 1-(2,6-difluoro-3-methylphenyl)ethan-1-one
• AKOS006228968
• Ethanone, 1-(2,6-difluoro-3-methylphenyl)-
• 261763-31-9
• BLSXKYBXBXVYJZ-UHFFFAOYSA-N
• CS-0279425
• SCHEMBL697516
• A818282
• 2',6'-Difluoro-3'-methylacetophenone, AldrichCPR
• 1-(2,6-difluoro-3-methylphenyl)ethanone
• 1-(2,6-difluoro-3-methyphenyl)-ethanone
• 2',6'-Difluoro-3'-methylacetophenone, 97%
• DTXSID70378900
• 1-(2,6-difluoro-3-methyl-phenyl)ethanone
• JS-4167
• EN300-1857327
• MFCD01631339
• Ethanone, 1-(2,6-difluoro-3-methylphenyl)- (9CI)
• 1-(2, 6-difluoro-3-methylphenyl)ethanone
• A12363

• MDL： MFCD01631339
• Inchi： 1S/C9H8F2O/c1-5-3-4-7(10)8(6(2)12)9(5)11/h3-4H,1-2H3
• InChI Key： BLSXKYBXBXVYJZ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C)=O)F

Computed Properties

• Exact Mass: 170.05434
• Monoisotopic Mass: 170.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.168
• Melting Point: No data available
• Boiling Point: 207°Cat760mmHg
• Flash Point: 77.3°C
• Refractive Index: 1.4845
• PSA: 17.07
• LogP: 2.47580
• Solubility: Unable or difficult to mix

1-(2,6-difluoro-3-methylphenyl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,6-difluoro-3-methylphenyl)ethan-1-one

Comprehensive Overview of 1-(2,6-Difluoro-3-methylphenyl)ethan-1-one (CAS No. 261763-31-9)

1-(2,6-Difluoro-3-methylphenyl)ethan-1-one (CAS No. 261763-31-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. This fluorinated ketone derivative is characterized by its unique molecular structure, which includes two fluorine atoms and a methyl group strategically positioned on the aromatic ring. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable building block in modern synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 1-(2,6-difluoro-3-methylphenyl)ethan-1-one has surged due to their enhanced bioavailability and metabolic stability in drug development. Researchers are particularly interested in its potential applications as a key intermediate for designing novel kinase inhibitors or antimicrobial agents. The compound's CAS number 261763-31-9 serves as a critical identifier in regulatory documentation and patent filings, ensuring traceability in industrial and academic settings.

The synthesis of 1-(2,6-difluoro-3-methylphenyl)ethan-1-one typically involves Friedel-Crafts acylation of 2,6-difluoro-3-methylbenzene, followed by precise purification steps to achieve high chemical purity (>98%). Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed for quality control. This aligns with current industry trends emphasizing green chemistry principles, where researchers explore solvent-free reactions or biocatalytic methods to optimize yield while minimizing environmental impact.

From a commercial perspective, CAS 261763-31-9 is often discussed in conjunction with custom synthesis services and scale-up challenges – topics frequently searched in procurement databases. Its stability under ambient conditions makes it suitable for global logistics, though proper storage in inert atmospheres is recommended to prevent degradation. The compound's molecular weight (170.16 g/mol) and lipophilicity (LogP ≈ 2.3) are frequently cited parameters in structure-activity relationship (SAR) studies.

Emerging applications include its use in OLED materials, where fluorinated aromatics contribute to electron transport layer performance. This connects to trending searches about flexible electronics and energy-efficient displays. Furthermore, the 2,6-difluoro substitution pattern shows promise in developing photoacid generators (PAGs) for next-generation lithography – a hot topic in semiconductor nanotechnology forums.

Regulatory compliance for 1-(2,6-difluoro-3-methylphenyl)ethanone varies by region, with REACH and TSCA registrations being common queries among compliance officers. Material Safety Data Sheets (MSDS) highlight standard laboratory precautions, reflecting the broader industry focus on occupational health and sustainable chemical management. Patent landscapes reveal its incorporation in over 20 published formulations since 2015, particularly in crop protection agents and veterinary pharmaceuticals.

In analytical chemistry, this compound serves as a reference standard for method validation, especially in residual solvent analysis protocols. Its distinct chromatographic retention time and mass spectral fragmentation pattern make it useful for system suitability testing. Recent publications have explored its derivatization potential with hydrazine reagents to create fluorescent tags for bioimaging – an area gaining traction in diagnostic probe development.

The global market for fluorinated building blocks like CAS 261763-31-9 is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical R&D investments in targeted therapies. Suppliers increasingly emphasize quality certifications (ISO 9001, GMP) and batch-to-batch consistency in response to stringent FDA and EMA guidelines. Technical discussions often center on regioselective functionalization strategies to further diversify this scaffold's utility.

For researchers investigating structure-property relationships, computational studies of 1-(2,6-difluoro-3-methylphenyl)ethan-1-one provide insights into molecular dipole moments and intermolecular interactions. These findings contribute to the expanding field of computational chemistry, where machine learning models predict compound behavior – a subject dominating scientific conference agendas. The compound's crystallographic data (when available) aids in co-crystal engineering for improved formulation properties.

Environmental fate studies indicate that 261763-31-9 undergoes moderate biodegradation under aerobic conditions, prompting investigations into advanced oxidation processes for wastewater treatment. This aligns with the chemical industry's focus on benign by design methodologies. Meanwhile, process chemists optimize atom economy in its production – a metric increasingly important for ESG (Environmental, Social, and Governance) reporting requirements.